Cas no 1246632-82-5 (Ethyl 5-fluoropyrimidine-4-carboxylate)

• Product Name: Ethyl 5-fluoropyrimidine-4-carboxylate
• CAS No: 1246632-82-5
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• CID: 4826685
• Update Time: 2025-11-02

Ethyl 5-fluoropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-fluoropyrimidine-4-carboxylate
• Ethyl 5-fluoropyrimidine-4-carboxylate

• Inchi： 1S/C7H7FN2O2/c1-2-12-7(11)6-5(8)3-9-4-10-6/h3-4H,2H2,1H3
• InChI Key： OLBPBFLDZGXBLH-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 0.9
• Topological Polar Surface Area: 52.1

Additional information on Ethyl 5-fluoropyrimidine-4-carboxylate

Ethyl 5-Fluoropyrimidine-4-carboxylate (CAS 1246632-82-5): A Versatile Fluorinated Pyrimidine Derivative

Ethyl 5-fluoropyrimidine-4-carboxylate (CAS 1246632-82-5) is an important fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. As a fluoropyrimidine derivative, this compound serves as a valuable building block in medicinal chemistry, particularly in the development of novel drug candidates and bioactive molecules.

The growing interest in 5-fluoropyrimidine derivatives stems from their unique chemical properties and biological activities. With the increasing demand for fluorinated pharmaceutical intermediates, compounds like ethyl 5-fluoropyrimidine-4-carboxylate have become crucial in modern drug discovery programs. Researchers are particularly interested in how the introduction of fluorine atoms can enhance the metabolic stability and bioavailability of potential drug molecules.

From a chemical perspective, ethyl 5-fluoropyrimidine-4-carboxylate features a pyrimidine ring system substituted with both fluorine and an ester functional group. This combination creates a versatile scaffold that can undergo various chemical transformations, making it valuable for structure-activity relationship studies in medicinal chemistry. The presence of the fluorine atom at the 5-position significantly influences the electronic properties of the molecule, which can affect its interactions with biological targets.

In pharmaceutical applications, fluoropyrimidine carboxylate derivatives like CAS 1246632-82-5 are frequently employed as precursors for the synthesis of more complex molecules. They serve as key intermediates in the preparation of potential therapeutic agents targeting various diseases. The compound's structural features make it particularly interesting for researchers working on nucleoside analogs and enzyme inhibitors, which are hot topics in current drug development.

The synthesis of ethyl 5-fluoropyrimidine-4-carboxylate typically involves multi-step organic reactions that require careful control of reaction conditions. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing. These considerations are particularly important given the increasing regulatory requirements for pharmaceutical intermediates.

Analytical characterization of CAS 1246632-82-5 involves various techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for confirming the compound's identity and purity, which are critical factors in pharmaceutical applications. Recent advances in analytical technology have made it possible to detect even trace impurities in such fluorinated heterocycles, ensuring higher quality standards for research applications.

Beyond pharmaceutical applications, ethyl 5-fluoropyrimidine-4-carboxylate finds use in material science research. The unique electronic properties imparted by the fluorine atom make this compound interesting for developing new functional materials with potential applications in electronics or sensing technologies. This dual applicability in both life sciences and materials science contributes to the compound's growing importance in chemical research.

The market for fluoropyrimidine derivatives like 1246632-82-5 has been expanding steadily, driven by increasing research activities in both academic and industrial settings. Suppliers of this compound typically offer it in various quantities to meet different research needs, from small-scale laboratory use to larger-scale process development. Quality control and reliable supply chain management are crucial considerations for researchers sourcing this material.

Storage and handling of ethyl 5-fluoropyrimidine-4-carboxylate require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage conditions (typically cool and dry environments) help maintain the compound's stability over time. Researchers should consult the material's technical data sheet for specific handling recommendations.

Looking to the future, 5-fluoropyrimidine-4-carboxylate derivatives are expected to maintain their importance in chemical research. The continuous development of new synthetic methodologies and the growing understanding of structure-activity relationships ensure that compounds like CAS 1246632-82-5 will remain valuable tools for scientists across multiple disciplines. Their role in addressing current challenges in drug discovery and materials science makes them particularly relevant to today's research priorities.

For researchers interested in working with ethyl 5-fluoropyrimidine-4-carboxylate, it's important to stay updated on the latest scientific literature regarding its applications and derivatives. The compound's versatility means that new uses and synthetic approaches are regularly being reported in peer-reviewed journals and patent literature, making it an exciting area of ongoing research and development.